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Compound of Interest

4-Chloro-2-
Compound Name:
(methylsulfonyl)benzaldehyde

cat. No.: B1350005

Essential Safety and Handling Guide for 4-
Chloro-2-(methylsulfonyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 4-Chloro-2-(methylsulfonyl)benzaldehyde. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

4-Chloro-2-(methylsulfonyl)benzaldehyde is a chemical compound that poses several health
risks.[1] It is harmful if swallowed, in contact with skin, or inhaled.[1] The compound can cause
skin irritation, serious eye irritation, and may lead to respiratory irritation.[1]

Signal Word: Warning[1]
Hazard Statements:
e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Chloro-2-

(methylsulfonyl)benzaldehyde to prevent exposure.

PPE Category

Specification

Eye/Face Protection

Chemical splash goggles or a face shield that
meets ANSI Z.87.1 standards are required to

protect against splashes and airborne particles.

[2]

Skin Protection

Wear a lab coat and appropriate chemical-
resistant gloves (e.g., nitrile, neoprene).[3][4]
Always inspect gloves for tears or defects
before use and remove them before touching
common surfaces like doorknobs or phones.[3]
[5] Contaminated work clothing should not be

allowed out of the workplace.[6]

Respiratory Protection

Use only outdoors or in a well-ventilated area.[1]
If ventilation is inadequate or if working with
powders, a NIOSH-approved respirator is
required.[7] Avoid breathing dust, fumes, gas,

mist, vapors, or spray.[1]

Footwear

Closed-toe shoes that completely cover the feet

are required.[3]

Operational Plan: Safe Handling and Storage
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A systematic approach is crucial for safely handling and storing this chemical.

Workflow for Handling 4-Chloro-2-(methylsulfonyl)benzaldehyde

Preparation

Review Safety Data Sheet (SDS)

;

Don Personal Protective Equipment (PPE)

i

Prepare Well-Ventilated Workspace

Handling

Weigh Compound in Ventilated Enclosure

i

Transfer to Reaction Vessel

Post-Handling Storage
Decontaminate Workspace and Equipment Store in Tightly Closed Container
Remove and Dispose of PPE Properly Keep in a Cool, Dry, Well-Ventilated Place

l

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Safe handling workflow for 4-Chloro-2-(methylsulfonyl)benzaldehyde.

e Pre-Handling:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before use.[3]

[¢]

Ensure a well-ventilated area, such as a fume hood, is operational.[4]

[e]

Put on all required personal protective equipment (PPE).[3]

o

Do not eat, drink, or smoke in the handling area.[1]

e During Handling:

[e]

Avoid direct contact with the skin and eyes.[8]

[e]

Avoid creating dust or inhaling any vapors.[8]

o

Use designated tools for transferring the chemical.[3]

[¢]

Keep the container tightly closed when not in use.[1]

e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[1]
o Decontaminate all work surfaces and equipment after use.
o Remove and properly dispose of contaminated PPE.

o Store in a locked, well-ventilated place.[1]

» Keep the container tightly closed.[1]

» Store in a dry and cool environment.

First-Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[1] If breathing is
difficult, give oxygen.[1] Seek medical help if

you feel unwell.[1]

Skin Contact

Take off contaminated clothing immediately.[6]
Wash the affected area with plenty of soap and
water.[9] If skin irritation occurs, get medical
help.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses if present and easy
to do.[1] Continue rinsing. If eye irritation

persists, get medical advice/attention.[8]

Ingestion

Rinse mouth.[1] Do NOT induce vomiting.[6] Get
medical help.[1]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure safety.

o Chemical Disposal: Dispose of the contents and container at an approved waste disposal

plant in accordance with local, state, and federal regulations.[1][6] Do not dispose of down

the drain.[8]

o Contaminated Materials: Any materials that have come into contact with 4-Chloro-2-

(methylsulfonyl)benzaldehyde, including PPE, should be treated as hazardous waste and

disposed of accordingly.

o Spill Cleanup: In case of a spill, avoid dust formation.[9] Sweep up the material and place it

into a suitable, labeled container for disposal.[8][9] Ensure adequate ventilation during

cleanup.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1350005?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-chloro-2-methylsulfonylbenzaldehyde-pd180810110773.html
https://chemwatch.net/blog/how-to-select-suitable-personal-protective-equipment-ppe-for-working-with-chemicals/
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.com/store/msds?partNumber=AC109481000&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC424900025&productDescription=4-METHYLSULPHONYL+BENZAL+2.5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC421790050&countryCode=US&language=en
https://www.benchchem.com/product/b1350005#personal-protective-equipment-for-handling-4-chloro-2-methylsulfonyl-benzaldehyde
https://www.benchchem.com/product/b1350005#personal-protective-equipment-for-handling-4-chloro-2-methylsulfonyl-benzaldehyde
https://www.benchchem.com/product/b1350005#personal-protective-equipment-for-handling-4-chloro-2-methylsulfonyl-benzaldehyde
https://www.benchchem.com/product/b1350005#personal-protective-equipment-for-handling-4-chloro-2-methylsulfonyl-benzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1350005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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